![molecular formula C15H14O3 B065729 4-[(3-Methoxybenzyl)oxy]benzaldehyde CAS No. 161192-29-6](/img/structure/B65729.png)
4-[(3-Methoxybenzyl)oxy]benzaldehyde
Overview
Description
4-[(3-Methoxybenzyl)oxy]benzaldehyde, also known as 4-methoxybenzaldehyde, is an organic compound that belongs to the class of benzaldehydes. It is a colorless crystalline solid with a strong, sweet, and pungent odor. It has a melting point of 55-56 °C and is soluble in alcohol, ether, and benzene. 4-methoxybenzaldehyde is used in a variety of applications, including as a reagent in organic synthesis and as a flavoring agent in food and beverages. In addition, it has been used as a component in a variety of pharmaceuticals and cosmetics.
Scientific Research Applications
Oxidation Reactions
Lai, Lepage, and Lee (2002) investigated the oxidation of methoxy substituted benzyl phenyl sulfides, which is relevant to the understanding of reactions involving 4-[(3-Methoxybenzyl)oxy]benzaldehyde. They explored how different oxidants affect the formation of methoxy substituted benzyl derivatives and benzaldehydes (Lai, Lepage, & Lee, 2002).
Regioselective Protection
Plourde and Spaetzel (2002) conducted research on the regioselective protection of hydroxyl groups in compounds similar to this compound, specifically focusing on 3,4-dihydroxy-benzaldehyde (Plourde & Spaetzel, 2002).
Anticancer Activity
Lin et al. (2005) synthesized and tested a series of benzyloxybenzaldehyde derivatives, including this compound, for anticancer activity. They found significant activity against the HL-60 cell line, suggesting potential therapeutic applications (Lin et al., 2005).
Photocatalytic Oxidation
Higashimoto et al. (2009) studied the photocatalytic oxidation of benzyl alcohol derivatives, including 4-methoxybenzyl alcohol, to corresponding aldehydes using TiO2 under visible light irradiation. This research is relevant for understanding the photocatalytic behavior of similar compounds (Higashimoto et al., 2009).
Antiplasmodial Activity
Hadanu et al. (2010) synthesized and evaluated the antiplasmodial activities of certain derivatives, starting from materials including 4-methoxybenzaldehyde, indicating potential applications in malaria treatment (Hadanu et al., 2010).
Safety and Hazards
properties
IUPAC Name |
4-[(3-methoxyphenyl)methoxy]benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O3/c1-17-15-4-2-3-13(9-15)11-18-14-7-5-12(10-16)6-8-14/h2-10H,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QWOBYPRZSFOAJQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)COC2=CC=C(C=C2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30397112 |
Source
|
| Record name | 4-[(3-methoxybenzyl)oxy]benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30397112 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
161192-29-6 |
Source
|
| Record name | 4-[(3-Methoxyphenyl)methoxy]benzaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=161192-29-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-[(3-methoxybenzyl)oxy]benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30397112 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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